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Compound of Interest

Compound Name: (2-Oxoindolin-6-yl)boronic acid

Cat. No.: B595932

For researchers and professionals in drug development, the safe handling and disposal of
chemical reagents is paramount. This guide provides detailed, step-by-step procedures for the
proper disposal of (2-Oxoindolin-6-yl)boronic acid, ensuring the safety of laboratory
personnel and compliance with environmental regulations.

Immediate Safety and Handling Precautions

(2-Oxoindolin-6-yl)boronic acid is a chemical that requires careful handling. Based on data
for the closely related (2-Oxoindolin-5-yl)boronic acid, it is classified as hazardous.[1] It is
harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1]
Therefore, all handling and disposal procedures must be conducted in a certified chemical
fume hood while wearing appropriate Personal Protective Equipment (PPE).

Table 1: Essential Personal Protective Equipment (PPE)

PPE Category Specification

Eye Protection Chemical safety goggles or a full-face shield.

) Nitrile or neoprene gloves. Consider double
Hand Protection

gloving.
Body Protection A fully fastened lab coat that covers the arms.
Footwear Closed-toe shoes.
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Step-by-Step Disposal Protocol

The guiding principle for the disposal of (2-Oxoindolin-6-yl)boronic acid is to treat it as
hazardous waste. Under no circumstances should this chemical or its empty containers be
disposed of in regular trash or flushed down the drain.

Waste Segregation and Collection

» Designated Waste Containers: Use separate, clearly labeled, and sealable containers for
solid and liquid waste containing (2-Oxoindolin-6-yl)boronic acid.

» Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "(2-Oxoindolin-6-yl)boronic acid” and its CAS number (1217500-61-2).

Solid Waste Disposal

o Contaminated Materials: Any materials that have come into contact with (2-Oxoindolin-6-
yl)boronic acid, such as gloves, bench paper, paper towels, and disposable weighing boats,
must be collected as solid hazardous waste.

e Procedure:

o Place all contaminated solid materials into a designated, sealable hazardous waste bag or
container.

o Seal the container securely.

o Label the container as described above.

Liquid Waste Disposal

e Unused Solutions: Any unused solutions of (2-Oxoindolin-6-yl)boronic acid must be
disposed of as liquid hazardous waste.

e Procedure:
o Pour the liquid waste into a designated, sealable, and chemically compatible container.

o Do not mix with other incompatible waste streams.
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o Seal the container tightly.

o Label the container appropriately.

Decontamination of Glassware and Equipment

Initial Rinse: Rinse all contaminated glassware and equipment with a suitable organic
solvent (e.g., acetone or ethanol) to remove the bulk of the residual compound. Collect this
rinsate as liquid hazardous waste.

Secondary Decontamination: A basic wash can be effective in converting any remaining
boronic acid into a more water-soluble boronate salt.[2] To do this, rinse the glassware with a
dilute aqueous solution of a mild base, such as sodium bicarbonate or sodium carbonate.
This rinsate must also be collected as liquid hazardous waste.

Final Rinse: After the basic wash, perform a final rinse with deionized water. This final rinse
water should also be collected as hazardous waste.[2]

Drying: Allow the cleaned glassware to air dry completely in a well-ventilated area before
reuse.

Spill Management

In the event of a spill, the following procedure should be followed immediately:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the
immediate vicinity and ensure adequate ventilation.

Containment: For liquid spills, create a dike around the spill using an inert absorbent material
like vermiculite or sand.

Absorption: Carefully cover the spill with the absorbent material, working from the outside in.

Collection: Once the material is fully absorbed, carefully scoop the mixture into a designated
hazardous waste container.

Decontamination: Decontaminate the spill area using the procedure outlined in section 4.
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» Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) office.

Waste Storage and Pickup

o Storage: Store all sealed and labeled hazardous waste containers in a designated satellite
accumulation area. This area should be secure, well-ventilated, and away from incompatible
materials.

» Disposal: Follow your institution's specific procedures for the pickup and final disposal of
hazardous waste by a licensed contractor.

Quantitative Data

While a complete Safety Data Sheet (SDS) for (2-Oxoindolin-6-yl)boronic acid is not readily
available, the following table summarizes key information based on supplier data and
information for the closely related 5-yl isomer.

Table 2: Physical and Hazard Data for (2-Oxoindolin-6-yl)boronic acid and Related
Compounds
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Property Value Source
CAS Number 1217500-61-2 [3]
Molecular Formula C8H8BNO3 [3]
Molecular Weight 176.97 g/mol [3]
Physical Form Solid

Storage Conditions

Keep in dark place, inert
atmosphere, room

temperature.

Hazard Statements

H302, H315, H319, H335 (Based on 5-yl isomer)[1]

Precautionary Statements

P261, P264, P270, P271,

P280, P301+P312,

P302+P352, P304+P340,

P305+P351+P338, (Based on 5-yl isomer)[1]
P332+P313, P337+P313,

P362, P403+P233, P405,

P501

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper

disposal of (2-Oxoindolin-6-yl)boronic acid.
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Disposal Workflow for (2-Oxoindolin-6-yl)boronic acid
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Caption: Disposal workflow for (2-Oxoindolin-6-yl)boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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